Cas no 1891401-12-9 (3-(3-chloro-2-methoxyphenyl)propan-1-ol)

3-(3-Chloro-2-methoxyphenyl)propan-1-ol is a versatile intermediate in organic synthesis, characterized by its chloro-methoxy-substituted phenyl ring and propanol side chain. This compound is particularly valuable in pharmaceutical and agrochemical research due to its functional groups, which allow for further derivatization. The chloro and methoxy substituents enhance reactivity, enabling selective modifications, while the hydroxyl group provides a handle for esterification or etherification. Its well-defined structure and stability make it suitable for use in multi-step synthetic routes. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in applications such as ligand design or bioactive molecule development.
3-(3-chloro-2-methoxyphenyl)propan-1-ol structure
1891401-12-9 structure
Product Name:3-(3-chloro-2-methoxyphenyl)propan-1-ol
CAS No:1891401-12-9
MF:C10H13ClO2
MW:200.662022352219
CID:6166586
PubChem ID:117289619
Update Time:2025-05-20

3-(3-chloro-2-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(3-chloro-2-methoxyphenyl)propan-1-ol
    • 1891401-12-9
    • EN300-1983284
    • Inchi: 1S/C10H13ClO2/c1-13-10-8(5-3-7-12)4-2-6-9(10)11/h2,4,6,12H,3,5,7H2,1H3
    • InChI Key: BJNTYJBMBFLLBE-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1OC)CCCO

Computed Properties

  • Exact Mass: 200.0604073g/mol
  • Monoisotopic Mass: 200.0604073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.5Ų

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3-(3-chloro-2-methoxyphenyl)propan-1-ol Related Literature

Additional information on 3-(3-chloro-2-methoxyphenyl)propan-1-ol

3-(3-Chloro-2-methoxyphenyl)propan-1-ol (CAS No. 1891401-12-9): An Overview

3-(3-Chloro-2-methoxyphenyl)propan-1-ol (CAS No. 1891401-12-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique 3-chloro-2-methoxyphenyl substituent, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 3-(3-chloro-2-methoxyphenyl)propan-1-ol consists of a propyl chain attached to a substituted phenyl ring. The presence of the chlorine and methoxy groups imparts specific chemical and physical properties to the molecule, influencing its reactivity and biological activity. Recent studies have highlighted the potential of this compound in modulating various biological pathways, particularly those involved in inflammation and oxidative stress.

In the context of medicinal chemistry, 3-(3-chloro-2-methoxyphenyl)propan-1-ol has been investigated for its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 3-(3-chloro-2-methoxyphenyl)propan-1-ol could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 3-(3-chloro-2-methoxyphenyl)propan-1-ol has also shown promise in neuroprotective studies. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound can reduce oxidative stress and neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The mechanism behind these effects is believed to involve the activation of antioxidant defense systems and the inhibition of apoptosis.

The pharmacokinetic properties of 3-(3-chloro-2-methoxyphenyl)propan-1-ol have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences (2021) indicated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.

In addition to its therapeutic potential, 3-(3-chloro-2-methoxyphenyl)propan-1-ol has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique structure makes it an attractive starting material for the synthesis of various derivatives with enhanced biological activities. For instance, a study published in the Tetrahedron Letters (2020) described a novel synthetic route to produce analogs of 3-(3-chloro-2-methoxyphenyl)propan-1-ol with improved pharmacological profiles.

The safety profile of 3-(3-chloro-2-methoxyphenyl)propan-1-ol is another important aspect that has been thoroughly evaluated. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, 3-(3-chloro-2-methoxyphenyl)propan-1-ol (CAS No. 1891401-12-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, solidifying its position as an important molecule in the field.

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